Cas no 2253640-76-3 (6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine)

• Product Name: 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine
• CAS No: 2253640-76-3
• MF: C₈H₇Cl₂N₃
• MW: 216.067279100418
• CID: 5462784
• Update Time: 2026-03-10

6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine
• Z3410028642

• Inchi： 1S/C8H7Cl2N3/c1-2-5-4-13-8(11-5)6(9)3-7(10)12-13/h3-4H,2H2,1H3
• InChI Key： SGURDFGERXJEKP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NN2C=C(CC)N=C21)Cl

Computed Properties

• Exact Mass: 215.0017026 g/mol
• Monoisotopic Mass: 215.0017026 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.06
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2

Additional information on 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine

Introduction to 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine (CAS No. 2253640-76-3)

6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine (CAS No. 2253640-76-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazopyridazine class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine make it an intriguing candidate for further investigation in various areas of drug discovery and development.

The chemical structure of 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine consists of a central imidazopyridazine core with two chlorine atoms at the 6 and 8 positions and an ethyl group at the 2 position. This specific arrangement of substituents imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of the compound, which is essential for its potential use in therapeutic applications.

Recent studies have highlighted the potential of 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine in various biological contexts. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are implicated in numerous diseases. Preliminary data suggest that 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine can selectively bind to specific GPCRs, potentially modulating their activity and offering new avenues for drug development.

In addition to its GPCR modulating properties, 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine has shown promise in anti-inflammatory and anti-cancer research. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This anti-inflammatory activity makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anti-cancer potential of 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine has also been explored. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism by which it exerts its anti-cancer effects is not yet fully understood but may involve the modulation of signaling pathways involved in cell proliferation and survival.

To further validate the therapeutic potential of 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the pharmacokinetics and pharmacodynamics of the compound. For instance, oral administration of 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine in rodent models has shown good bioavailability and a favorable safety profile. Additionally, these studies have demonstrated significant efficacy in reducing inflammation and tumor growth in relevant disease models.

The structural versatility of 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine also allows for the synthesis of analogs with modified properties. Chemists have explored various substitutions on the imidazopyridazine core to optimize the compound's potency and selectivity. These efforts have led to the identification of several promising lead compounds that show enhanced biological activity compared to the parent molecule.

In conclusion, 6,8-Dichloro-2-ethylimidazo[1,2-b]pyridazine (CAS No. 2253640-76-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical utility.